Cas no 112121-78-5 (aniline, 2,6-dicyclohexyl-)

• Product Name: aniline, 2,6-dicyclohexyl-
• CAS No: 112121-78-5
• Molecular Formula: C₁₈H₂₇N
• Molecular Weight: 257.41368
• CID: 894516
• PubChem ID: 517971

aniline, 2,6-dicyclohexyl- Properties

Names and Identifiers

• aniline, 2,6-dicyclohexyl-
• 2,6-dicyclohexylaniline
• 112121-78-5
• DTXSID10333755
• SB82061
• Benzenamine, 2,6-dicyclohexyl-
• F77975
• SCHEMBL10627728

• InChIKey： YTDHOCZRXNHNKS-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H27N/c19-18-16(14-8-3-1-4-9-14)12-7-13-17(18)15-10-5-2-6-11-15/h7,12-15H,1-6,8-11,19H2
• SMILES： C1CCC(CC1)C2=C(C(=CC=C2)C3CCCCC3)N

Computed Properties

• Exact Mass: 257.21451
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 257.214349865g/mol
• Heavy Atom Count: 19
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines